Cas no 14764-64-8 (2-Propen-1-aminium, N,N-dimethyl-N-2-propenyl-, bromide)

• Product Name: 2-Propen-1-aminium, N,N-dimethyl-N-2-propenyl-, bromide
• CAS No: 14764-64-8
• MF: C₈H₁₆BrN
• MW: 206.123341560364
• CID: 1319073
• PubChem ID: 13119730
• Update Time: 2025-04-20

2-Propen-1-aminium, N,N-dimethyl-N-2-propenyl-, bromide Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-aminium, N,N-dimethyl-N-2-propenyl-, bromide
• dimethyl-bis(prop-2-enyl)azanium,bromide
• N-Allyl-N,N-dimethylprop-2-en-1-aminiumbromide
• SCHEMBL239583
• TK8N3X3Z4E
• Ammonium, diallyldimethyl-, bromide
• DTXSID30519433
• N,N-Dimethyl-N-(prop-2-en-1-yl)prop-2-en-1-aminium bromide
• 14764-64-8
• N-Allyl-N,N-dimethylprop-2-en-1-aminium bromide
• YRHAJIIKYFCUTG-UHFFFAOYSA-M
• diallyldimethylammonium bromide
• UNII-TK8N3X3Z4E
• 2-Propen-1-aminium, N,N-dimethyl-N-2-propen-1-yl-, bromide (1:1)
• n,n-diallyl-n,n-dimethylammonium bromide

• Inchi： 1S/C8H16N.BrH/c1-5-7-9(3,4)8-6-2;/h5-6H,1-2,7-8H2,3-4H3;1H/q+1;/p-1
• InChI Key： YRHAJIIKYFCUTG-UHFFFAOYSA-M
• SMILES： [Br-].[N+](C)(C)(CC=C)CC=C

Computed Properties

• Exact Mass: 205.04661g/mol
• Monoisotopic Mass: 205.04661g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 91.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų